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molecular formula C8H5BrN2O2 B1339027 6-Bromophthalazine-1,4-diol CAS No. 76240-49-8

6-Bromophthalazine-1,4-diol

Cat. No. B1339027
CAS RN: 76240-49-8
M. Wt: 241.04 g/mol
InChI Key: UFWQSROUAIPXQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08044041B2

Procedure details

A mixture of 5-Bromo-isobenzofuran-1,3-dione (6.0 g, 26.4 mmol) and hydrazine hydrate (1.51 mL, 32.4 mmol) in isopropanol (120 mL) was heated at reflux for 4 h. The mixture was allowed to cool and the precipitate was filtered and washed with water (50 mL). The filter cake was dried to afford the title compound (4.6 g, 72.3%) as a white solid. m/z (M+1)=241.05
Name
5-Bromo-isobenzofuran-1,3-dione
Quantity
6 g
Type
reactant
Reaction Step One
Name
hydrazine hydrate
Quantity
1.51 mL
Type
reactant
Reaction Step One
Name
isopropanol
Quantity
120 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
72.3%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[C:7](=[O:11])[O:6][C:5]2=O.O.[NH2:14][NH2:15]>C(O)(C)C>[Br:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[C:7](=[O:11])[NH:15][NH:14][C:5]2=[O:6] |f:1.2|

Inputs

Step One
Name
5-Bromo-isobenzofuran-1,3-dione
Quantity
6 g
Type
reactant
Smiles
BrC=1C=C2C(OC(C2=CC1)=O)=O
Name
hydrazine hydrate
Quantity
1.51 mL
Type
reactant
Smiles
O.NN
Name
isopropanol
Quantity
120 mL
Type
solvent
Smiles
C(C)(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 4 h
Duration
4 h
TEMPERATURE
Type
TEMPERATURE
Details
to cool
FILTRATION
Type
FILTRATION
Details
the precipitate was filtered
WASH
Type
WASH
Details
washed with water (50 mL)
CUSTOM
Type
CUSTOM
Details
The filter cake was dried

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C=C2C(NNC(C2=CC1)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 4.6 g
YIELD: PERCENTYIELD 72.3%
YIELD: CALCULATEDPERCENTYIELD 72.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.